N-[2-[[2-(4-methylphenyl)-1H-indol-3-yl]thio]ethyl]-2-oxo-1-benzopyran-3-carboxamide

• IUPAC Name: N-[2-[[2-(4-methylphenyl)-1H-indol-3-yl]sulfanyl]ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C27H22N2O3S/c1-17-10-12-18(13-11-17)24-25(20-7-3-4-8-22(20)29-24)33-15-14-28-26(30)21-16-19-6-2-5-9-23(19)32-27(21)31/h2-13,16,29H,14-15H2,1H3,(H,28,30)
• InChI Key: TYHJTFGGRHDHLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)SCCNC(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C27H22N2O3S
• Molecular Weight: 454.5 g/mol

Description

N-[2-[[2-(4-methylphenyl)-1H-indol-3-yl]thio]ethyl]-2-oxo-1-benzopyran-3-carboxamide is a phenylindole.

Scientific Research Applications

Heterocyclic Synthesis

The reactivity of thiophenylhydrazonoacetates toward various nitrogen nucleophiles has been explored, leading to the synthesis of diverse heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine. These compounds are of interest due to their potential pharmacological properties (Mohareb et al., 2004).

Anticancer Activity

A series of benzamides, synthesized starting from 2-(4-methylphenyl)acetic acid, showed moderate to excellent anticancer activity against several cancer cell lines, highlighting the potential of structurally similar compounds for cancer therapy (Ravinaik et al., 2021).

Anti-Inflammatory and Analgesic Activities

Novel celecoxib derivatives have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds showed promising results in reducing tissue damage and inhibiting HCV NS5B RdRp activity, suggesting their potential as therapeutic agents (Küçükgüzel et al., 2013).

Synthesis of Fused Heterocycles

Research into the synthesis of thio- and furan-fused heterocycles, such as furopyranone and furopyrrolone derivatives, from corresponding acid derivatives, underscores the importance of these compounds in medicinal chemistry and drug development (Ergun et al., 2014).

Mycobacterium Tuberculosis Inhibitors

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized, demonstrating in vitro activity against Mycobacterium tuberculosis GyrB ATPase and DNA gyrase, highlighting their potential as antituberculosis agents (Jeankumar et al., 2013).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target key functional proteins in bacterial cell division .

Mode of Action

Compounds with similar structures have been shown to undergo free radical reactions. In these reactions, a molecule loses an atom, creating a free radical that can interact with other molecules.

Biochemical Pathways

Compounds with similar structures have been shown to affect various biochemical pathways. These pathways could potentially be involved in a variety of biological processes, including cell growth, cell death, and immune response.

Pharmacokinetics

It has been noted that the degree of lipophilicity, ie, the affinity of this drug for a lipid environment, allows it to diffuse easily into the cells. This property could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.

Result of Action

Based on its structure and the known effects of similar compounds, it could potentially have a variety of effects, including inhibiting cell growth, inducing cell death, or modulating immune response.